Cas no 355-77-1 (1-Hexanol,2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, 1-(4-methylbenzenesulfonate))
355-77-1 structure
Product Name:1-Hexanol,2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, 1-(4-methylbenzenesulfonate)
CAS No:355-77-1
MF:C13H9F11O3S
MW:454.256201505661
CID:293872
PubChem ID:2782407
Update Time:2025-09-20
1-Hexanol,2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanol,2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, 1-(4-methylbenzenesulfonate)
- 1H,1H-Perfluorohexyl p-toluenesulfonate
- 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexyl 4-methylbenzenesulfonate
- FT-0676893
- 355-77-1
- DTXSID60382071
- CS-0451604
- AKOS025310371
- NS00110878
- 1H,1H-PERFLUOROHEXYLP-TOLUENESULFONATE
-
- MDL： MFCD04038342
- Inchi： 1S/C13H9F11O3S/c1-7-2-4-8(5-3-7)28(25,26)27-6-9(14,15)10(16,17)11(18,19)12(20,21)13(22,23)24/h2-5H,6H2,1H3
- InChI Key： HDIPCCMMPQAPRF-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F
Computed Properties
- Exact Mass: 454.01000
- Monoisotopic Mass: 454.00967510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 644
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.531
- Boiling Point: 336.1°C at 760 mmHg
- Flash Point: >110
- Refractive Index: 1.394
- PSA: 51.75000
- LogP: 5.88460
1-Hexanol,2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, 1-(4-methylbenzenesulfonate) Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
1-Hexanol,2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, 1-(4-methylbenzenesulfonate) Customs Data
- HS CODE：2905590090
- Customs Data：
China Customs Code:
2905590090Overview:
2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1-Hexanol,2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, 1-(4-methylbenzenesulfonate) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | PC3346-1g |
1H,1H-Perfluorohexyl 4-toluenesulphonate |
355-77-1 | 1g |
￥ 2552 | 2022-04-26 | ||
| Apollo Scientific | PC3346-1g |
1H,1H-Perfluorohexyl 4-toluenesulphonate |
355-77-1 | 97% | 1g |
£116.00 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1522271-2.5g |
2,2,3,3,4,4,5,5,6,6,6-Undecafluorohexyl 4-methylbenzenesulfonate |
355-77-1 | 98% | 2.5g |
￥1209.00 | 2024-05-17 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-304230-2.5 g |
1H,1H-Perfluorohexyl p-toluenesulfonate, |
355-77-1 | 2.5 g |
￥1,106.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-304230-2.5g |
1H,1H-Perfluorohexyl p-toluenesulfonate, |
355-77-1 | 2.5g |
￥1106.00 | 2023-09-05 | ||
| BAI LING WEI Technology Co., Ltd. | J20F773269-2.5g |
2,2,3,3,4,4,5,5,6,6,6-Undecafluorohexyl 4-methylbenzenesulfonate |
355-77-1 | 2.5g |
￥3718 | 2023-11-24 | ||
| BAI LING WEI Technology Co., Ltd. | J66PC3346-1g |
1H,1H-Perfluorohexyl 4-toluenesulphonate |
355-77-1 | 1g |
￥2552 | 2023-11-24 | ||
| BAI LING WEI Technology Co., Ltd. | J92009114-1g |
1H,1H-Perfluorohexyl p-toluenesulfonate |
355-77-1 | 97% | 1g |
￥2790 | 2023-11-24 | |
| BAI LING WEI Technology Co., Ltd. | J92009114-5g |
1H,1H-Perfluorohexyl p-toluenesulfonate |
355-77-1 | 97% | 5g |
￥11160 | 2023-11-24 |
1-Hexanol,2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, 1-(4-methylbenzenesulfonate) Related Literature
-
1. Activity coefficients of C5 to C8 hydrocarbons in squalane and dinonyl phthalate at 30°C determined by a vacuum micro-balance techniqueA. J. Ashworth J. Chem. Soc. Faraday Trans. 1 1973 69 459
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